3-[4-(2-fluorophenyl)-1-piperazinyl]quinuclidine

• IUPAC Name: 3-[4-(2-fluorophenyl)piperazin-1-yl]-1-azabicyclo[2.2.2]octane
• InChI: InChI=1S/C17H24FN3/c18-15-3-1-2-4-16(15)20-9-11-21(12-10-20)17-13-19-7-5-14(17)6-8-19/h1-4,14,17H,5-13H2
• InChI Key: CUGLLFRCKVSTEF-UHFFFAOYSA-N
• Canonical SMILES: C1CN2CCC1C(C2)N3CCN(CC3)C4=CC=CC=C4F
• Molecular Formula: C17H24FN3
• Molecular Weight: 289.4 g/mol

Description

3-[4-(2-fluorophenyl)-1-piperazinyl]quinuclidine, also known as PF-04995274, is a selective antagonist of the nociceptin/orphanin FQ peptide (NOP) receptor. NOP receptors are a type of G protein-coupled receptor (GPCR) that are involved in pain modulation, stress response, and addiction. PF-04995274 has been shown to have potential therapeutic applications in the treatment of pain, anxiety, and drug addiction.

Mechanism of Action

3-[4-(2-fluorophenyl)-1-piperazinyl]quinuclidine acts as a selective antagonist of the NOP receptor. This means that it binds to the receptor and prevents the activation of downstream signaling pathways. The NOP receptor is involved in the modulation of pain, stress response, and addiction, and 3-[4-(2-fluorophenyl)-1-piperazinyl]quinuclidine has been shown to have effects on all of these processes.
Biochemical and Physiological Effects:
3-[4-(2-fluorophenyl)-1-piperazinyl]quinuclidine has been shown to have analgesic effects in animal models of acute and chronic pain. It has also been shown to reduce anxiety-like behaviors in rodents. In addition, 3-[4-(2-fluorophenyl)-1-piperazinyl]quinuclidine has been investigated for its potential as a treatment for drug addiction, as NOP receptors have been implicated in the development and maintenance of addiction.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[4-(2-fluorophenyl)-1-piperazinyl]quinuclidine in lab experiments is its selectivity for the NOP receptor. This allows researchers to investigate the specific effects of targeting this receptor without affecting other signaling pathways. However, one limitation is that the compound has a relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several potential future directions for research on 3-[4-(2-fluorophenyl)-1-piperazinyl]quinuclidine. One area of interest is its potential as a treatment for chronic pain, as it has been shown to have analgesic effects in animal models. Another potential area of research is its effects on addiction, as NOP receptors have been implicated in addiction-related behaviors. Additionally, further studies could investigate the long-term effects of 3-[4-(2-fluorophenyl)-1-piperazinyl]quinuclidine, as well as its potential interactions with other drugs and signaling pathways.

Synthesis Methods

3-[4-(2-fluorophenyl)-1-piperazinyl]quinuclidine can be synthesized using a multi-step process starting with commercially available starting materials. The synthesis involves the formation of a quinuclidine ring, followed by the introduction of a fluorophenyl and piperazine moiety. The final compound is obtained through purification and isolation.

Scientific Research Applications

3-[4-(2-fluorophenyl)-1-piperazinyl]quinuclidine has been extensively studied for its potential therapeutic applications. In preclinical studies, it has been shown to have analgesic effects in animal models of acute and chronic pain. It has also been shown to reduce anxiety-like behaviors in rodents. In addition, 3-[4-(2-fluorophenyl)-1-piperazinyl]quinuclidine has been investigated for its potential as a treatment for drug addiction, as NOP receptors have been implicated in the development and maintenance of addiction.